3-Cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid

• Molecular Formula: C11H14N2O2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: 3-cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid
• InChI: InChI=1S/C11H14N2O2/c14-11(15)7-3-4-9-8(5-7)10(13-12-9)6-1-2-6/h6-7H,1-5H2,(H,12,13)(H,14,15)
• InChI Key: TYEOMDHABVENDD-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=NNC3=C2CC(CC3)C(=O)O

Description

3-Cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H14N2O2 and its molecular weight is 206.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution methyl 3-cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylate (35.0 g) in MeOH (300 mL) was added a solution of LiOH.H2O (10.8 g, 0.26 mol) in H2O (200 mL) at 0° C. After stirring 18 h at rt the solvent was removed in vacuum. To the residue water (200 mL) was added and aqueous solution was acidified to pH=4-5 with 10% HCl. The precipitate was collected by filtration to give 3-cyclopropyl-4,5,6,7-tetrahydro-1H-indazole-5-carboxylic acid (25.0 g, 80% yield for 2 steps).